5-[1-(5-chloro-2-methylphenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-3-(2-methylphenyl)-1,2,4-oxadiazole

• IUPAC Name: 5-[1-(5-chloro-2-methylphenyl)-5-methyltriazol-4-yl]-3-(2-methylphenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C19H16ClN5O/c1-11-6-4-5-7-15(11)18-21-19(26-23-18)17-13(3)25(24-22-17)16-10-14(20)9-8-12(16)2/h4-10H,1-3H3
• InChI Key: CNPNIXKXPJJHOE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)N2C(=C(N=N2)C3=NC(=NO3)C4=CC=CC=C4C)C
• Molecular Formula: C19H16ClN5O
• Molecular Weight: 365.8 g/mol
• CAS No.: 899971-20-1

Description

5-[1-(5-chloro-2-methylphenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-3-(2-methylphenyl)-1,2,4-oxadiazole is a useful research compound. Its molecular formula is C19H16ClN5O and its molecular weight is 365.82. The purity is usually 95%.
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Scientific Research Applications

Anticancer Potential

Research has identified certain 1,2,4-oxadiazole derivatives as potential apoptosis inducers, which could serve as anticancer agents. For instance, a study discovered that a compound within this class showed significant activity against breast and colorectal cancer cell lines by inducing apoptosis. The molecular target was identified as TIP47, an IGF II receptor binding protein, highlighting the compound's therapeutic potential in cancer treatment (Zhang et al., 2005).

Antimicrobial Activities

1,2,4-Triazole and 1,3,4-oxadiazole derivatives have been synthesized and evaluated for their antimicrobial properties. Some of these compounds exhibited good to moderate activities against various microorganisms, indicating their potential as antimicrobial agents (Bektaş et al., 2010). This suggests that derivatives of 1,2,4-oxadiazoles, such as the compound , may also hold promise in this area.

Corrosion Inhibition

Compounds containing 1,3,4-oxadiazole rings have been studied for their corrosion inhibition properties on mild steel in acidic environments. They were found to form protective layers on the metal surface, thereby preventing corrosion. This indicates the potential application of such derivatives in protecting metals from corrosion, which could be of significant industrial importance (Ammal et al., 2018).

Photo-luminescent Properties

1,3,4-Oxadiazole derivatives have been synthesized and characterized for their mesomorphic behavior and photo-luminescent properties. These compounds exhibited cholesteric or nematic mesophases and strong blue fluorescence emission, suggesting potential applications in materials science, particularly in the development of photo-responsive materials (Han et al., 2010).

Mechanism of Action

The presence of aryl/heteroaryl substituent at C-5 position of 1,2,4-triazolo-3-thiones/thioles is crucial for potent antibacterial activity . In the group of 4,5-diphenyl-1,2,4-triazol-3-thione derivatives, the presence of an electron-withdrawing substituents at the phenyl rings enhanced the activity .